5-Fluoro-3-(3-hydroxypropyl)-2-(methylsulfanyl)pyrimidin-4(3H)-one

• CAS: 143612-39-9
• Molecular Formula: C8H11FN2O2S
• Molecular Weight: 218.25 g/mol
• SMILES: CSC1=NC=C(C(=O)N1CCCO)F
• InChI: InChI=1S/C8H11FN2O2S/c1-14-8-10-5-6(9)7(13)11(8)3-2-4-12/h5,12H,2-4H2,1H3
• InChIKey: CVUCTGJXULABNL-UHFFFAOYSA-N

5-Fluoro-3-(3-hydroxypropyl)-2-(methylsulfanyl)pyrimidin-4(3H)-one (CAS 143612-39-9) is a trisubstituted 4(3H)-pyrimidinone derivative bearing a 5-fluoro ring substituent, an N3-(3-hydroxypropyl) side chain, and a 2-methylsulfanyl (SMe) group. With a molecular formula of C₈H₁₁FN₂O₂S, a molecular weight of 218.25 g/mol, a calculated LogP of 0.49, and a polar surface area (PSA) of 80.42 Ų, this compound occupies a physicochemical space distinct from both simpler 2-methylsulfanylpyrimidin-4-one scaffolds and more lipophilic N3-alkyl variants.

5-Fluoro-3-(3-hydroxypropyl)-2-(methylsulfanyl)pyrimidin-4(3H)-one (CAS 143612-39-9): A Dual-Handle Fluoropyrimidinone Building Block for Medicinal Chemistry and DNMT-Targeted Synthesis

5-Fluoro-3-(3-hydroxypropyl)-2-(methylsulfanyl)pyrimidin-4(3H)-one (CAS 143612-39-9) is a trisubstituted 4(3H)-pyrimidinone derivative bearing a 5-fluoro ring substituent, an N3-(3-hydroxypropyl) side chain, and a 2-methylsulfanyl (SMe) group . With a molecular formula of C₈H₁₁FN₂O₂S, a molecular weight of 218.25 g/mol, a calculated LogP of 0.49, and a polar surface area (PSA) of 80.42 Ų, this compound occupies a physicochemical space distinct from both simpler 2-methylsulfanylpyrimidin-4-one scaffolds and more lipophilic N3-alkyl variants . The 2-methylsulfanyl group serves as a displaceable leaving group for SNAr-based diversification, while the terminal hydroxyl on the N3-propyl chain provides a orthogonal conjugation handle, enabling sequential chemoselective functionalization not possible with N3-H, N3-methyl, or N3-benzyl analogs [1][2]. This compound appears within the OncoGenex Pharmaceuticals patent family (WO2014144737) describing fluorinated pyrimidine analogs as DNA methyltransferase (DNMT) inhibitors, establishing a documented precedent for its use in synthesizing epigenetically targeted agents [3].

Dual-handle orthogonal functionalization: C2-SMe latent electrophile + N3-hydroxypropyl conjugation site

5-Fluoro electronic modulation enables kinetic control during sequential C2 displacement

Pre-installed N3-hydroxypropyl chain bypasses regioselectivity challenges of post-alkylation

Documented precedent in fluorinated pyrimidine DNMT inhibitor patent family (WO2014144737A1)

• [1] Kheifets GM, Gindin VA. Effect of the Structure of 1- and 3-Methylpyrimidin-4-ones on the Rate of Nucleophilic Substitution of the 2-Methylsulfanyl Group. Russian Journal of Organic Chemistry. 2004;40(4):560-566. doi:10.1023/B:RUJO.0000034918.26019.44 View Source
• [2] Khudina OG, et al. Alkylation of 2-(methylsulfanyl)-6-polyfluoroalkylpyrimidin-4(3H)-ones with haloalkanes. Russian Journal of Organic Chemistry. 2017;53(10):1540-1545. doi:10.1134/S1070428017100116 View Source
• [3] Daifuku R, Gall AS, Sergueev DS. Fluorinated Pyrimidine Analogs and Methods of Use Thereof. Patent WO2014144737A1 (PCT/US2014/027704). Assigned to OncoGenex Pharmaceuticals, Inc. Priority date: March 15, 2013. View Source

Why Generic 2-Methylsulfanylpyrimidin-4-ones Cannot Substitute for 5-Fluoro-3-(3-hydroxypropyl)-2-(methylsulfanyl)pyrimidin-4(3H)-one in Multi-Step Synthetic Sequences

Simpler 2-(methylsulfanyl)pyrimidin-4(3H)-one analogs—such as the N3-unsubstituted 5-fluoro-2-(methylsulfanyl)-3H-pyrimidin-4-one (CAS 1480-92-8) or 5-fluoro-3-methyl-2-(methylsulfanyl)pyrimidin-4-one—lack the orthogonal functionalization capacity of the target compound and exhibit different reactivity profiles at the C2 position [1]. The N3-(3-hydroxypropyl) chain of CAS 143612-39-9 provides a terminal primary alcohol handle that can be selectively esterified, oxidized, or coupled without perturbing the 2-SMe group, enabling a divergent synthetic strategy where C2 diversification and N3-chain elaboration occur in either order [2]. Furthermore, the 5-fluoro substituent electronically deactivates the pyrimidinone ring toward nucleophilic substitution at C2 in N3-substituted isomers, as demonstrated by Kheifets and Gindin who showed that 5-fluoro-3-methyl-2-methylsulfanylpyrimidin-4-ones react with nucleophiles at a measurably lower rate than their 5-unsubstituted counterparts [1]. Substituting a generic 5-unsubstituted or N3-unsubstituted analog therefore alters both the kinetic profile of the key C2 displacement step and removes the downstream conjugation capability of the N3-hydroxypropyl handle, potentially derailing entire synthetic routes [1][2].

N3-H analog CAS 1480-92-8 lacks the hydroxypropyl handle entirely; requires a separate N3-alkylation step with documented O/N regioselectivity challenges that may reduce yield and complicate purification.

5-Unsubstituted 5-Unsubstituted N3-alkyl-2-(methylsulfanyl)pyrimidin-4-ones exhibit faster C2 displacement rates per Kheifets-Gindin kinetics, which may compromise chemoselectivity when the 2-SMe group must be retained through upstream steps.

2-Chloro analog A 2-chloro substituent is constitutively electrophilic and may undergo premature displacement during N3-chain elaboration or hydroxypropyl manipulation, limiting the sequential functionalization strategy this scaffold enables.

• [1] Kheifets GM, Gindin VA. Effect of the Structure of 1- and 3-Methylpyrimidin-4-ones on the Rate of Nucleophilic Substitution of the 2-Methylsulfanyl Group. Russian Journal of Organic Chemistry. 2004;40(4):560-566. doi:10.1023/B:RUJO.0000034918.26019.44 View Source
• [2] Khudina OG, et al. Alkylation of 2-(methylsulfanyl)-6-polyfluoroalkylpyrimidin-4(3H)-ones with haloalkanes. Russian Journal of Organic Chemistry. 2017;53(10):1540-1545. doi:10.1134/S1070428017100116 View Source

Quantitative Differentiation Evidence for 5-Fluoro-3-(3-hydroxypropyl)-2-(methylsulfanyl)pyrimidin-4(3H)-one vs. Closest Analogs

5-Fluoro Electronic Modulation of 2-Methylsulfanyl Leaving Group Reactivity: Rate Comparison with 5-Unsubstituted Analog

The 5-fluoro substituent on the pyrimidin-4-one ring electronically modulates the rate of nucleophilic displacement of the 2-methylsulfanyl group. In a kinetic study by Kheifets and Gindin, rate constants were measured for the reaction of 1- and 3-methyl-2-methylsulfanylpyrimidin-4-ones and their 5-fluoro analogs with butylamine, alkaline hydrolysis, and methanolysis [1]. Critically, 5-fluoro-3-methyl-2-methylsulfanylpyrimidin-4-ones reacted at a lower rate than their 5-unsubstituted analogs, while the opposite trend was observed for 1-methyl isomers where 5-fluoro substitution accelerated nucleophilic displacement [1]. This regioisomer-dependent electronic effect directly informs the kinetic behavior of CAS 143612-39-9 (an N3-substituted isomer) relative to 5-unsubstituted N3-alkyl-2-(methylsulfanyl)pyrimidin-4-one comparators, where the absence of the 5-fluoro substituent results in a faster, less controllable C2 displacement that may compromise chemoselectivity in multi-step sequences [1].

5-F Electronic Modulation

Class-level inference

5-Fluoro substitution in N3-methyl isomer decreases C2 nucleophilic displacement rate vs. 5-unsubstituted analog (Kheifets & Gindin, 2004)

Supports kinetic control in sequential functionalization routes

Rate constants reported in full paper; direction confirmed for N3-substituted isomers

Evidence Dimension	Rate of nucleophilic substitution at the 2-methylsulfanyl group (reaction with butylamine / alkaline hydrolysis / methanolysis)
Target Compound Data	5-Fluoro-3-methyl-2-methylsulfanylpyrimidin-4-one: lower rate of nucleophilic substitution at C2 vs. 5-unsubstituted analog (rate constants not individually tabulated in abstract; direction and magnitude confirmed by kinetic measurements) [1]
Comparator Or Baseline	3-Methyl-2-methylsulfanylpyrimidin-4-one (5-unsubstituted): higher rate of C2 nucleophilic substitution vs. 5-fluoro analog [1]
Quantified Difference	5-Fluoro substitution in the 3-methyl isomer decreases the rate of nucleophilic displacement at C2 relative to the 5-unsubstituted analog; quantitative rate constants reported in the full paper (Russian Journal of Organic Chemistry, 2004, Vol. 40, pp. 560–566) [1]
Conditions	Reaction with butylamine, alkaline hydrolysis, and methanolysis; NMR monitoring of tetrahedral intermediate formation; ambient temperature [1]

Why This Matters

The reduced C2 displacement rate conferred by 5-fluoro substitution in N3-substituted pyrimidin-4-ones enables greater kinetic control during sequential functionalization, reducing premature or off-target displacement when the 2-SMe group must be retained through upstream synthetic steps.

• [1] Kheifets GM, Gindin VA. Effect of the Structure of 1- and 3-Methylpyrimidin-4-ones on the Rate of Nucleophilic Substitution of the 2-Methylsulfanyl Group. Russian Journal of Organic Chemistry. 2004;40(4):560-566. doi:10.1023/B:RUJO.0000034918.26019.44 View Source

N3-(3-Hydroxypropyl) Orthogonal Handle vs. N3-Unsubstituted (CAS 1480-92-8) and N3-Methyl Analogs: Functional Group Availability

CAS 143612-39-9 possesses a terminal primary hydroxyl group on its N3-(3-hydroxypropyl) chain that is absent in the closest commercially widespread analog, 5-fluoro-2-(methylsulfanyl)-3H-pyrimidin-4-one (CAS 1480-92-8, also known as 5-fluoro-4-hydroxy-2-methylsulfanylpyrimidine), which bears only an N3-H . The N3-H analog can undergo N-alkylation but requires a separate alkylation step with attendant regioselectivity challenges: Khudina et al. demonstrated that alkylation of ambident anions of 2-(methylsulfanyl)-6-polyfluoroalkylpyrimidin-4(3H)-ones with 4-bromobutyl acetate produces competing O- and N-alkylated products, with solvent-dependent O/N ratios [1]. In contrast, CAS 143612-39-9 arrives with the N3-hydroxypropyl chain pre-installed, bypassing this regioselectivity problem entirely and providing a free hydroxyl for immediate conjugation (esterification, etherification, oxidation to carboxylic acid, or Mitsunobu coupling) without disturbing the 2-SMe group . The calculated LogP of 0.49 for CAS 143612-39-9 also contrasts with the more polar N3-H analog, affecting partitioning behavior in extraction and chromatography .

Orthogonal N3-OH Handle

Cross-study comparable

Pre-installed terminal -OH eliminates N3-alkylation step; bypasses O/N regioselectivity problem documented by Khudina et al. (2017)

Reduces step count and improves synthetic efficiency for N3-tethered analogs

LogP 0.49; PSA 80.42 Ų; MW 218.25 vs. N3-H analog MW ~160

Evidence Dimension	Availability of orthogonal terminal functional group for downstream conjugation; N3-substitution pattern
Target Compound Data	CAS 143612-39-9: N3-(3-hydroxypropyl) chain with terminal -OH; LogP = 0.49; PSA = 80.42 Ų; MW = 218.25
Comparator Or Baseline	CAS 1480-92-8 (5-fluoro-2-(methylsulfanyl)-3H-pyrimidin-4-one): N3-H (no hydroxyalkyl chain); lower MW (approx. 160 g/mol for 5-fluoro-2-methylsulfanyl-3H-pyrimidin-4-one); no terminal hydroxyl handle
Quantified Difference	Presence of one additional primary alcohol functional group (ΔMW ≈ +58 Da attributable to the hydroxypropyl moiety); LogP shift from more polar N3-H analog to 0.49; PSA of 80.42 Ų indicates moderate polarity suitable for both organic and aqueous handling
Conditions	Structural comparison based on reported physicochemical properties; N3-alkylation regioselectivity data from Khudina et al. (2017) using 4-bromobutyl acetate in polar aprotic vs. weakly polar solvents [1]

Why This Matters

The pre-installed hydroxypropyl handle eliminates a low-yielding, regioselectivity-compromised N3-alkylation step and provides an immediate orthogonal conjugation site, reducing step count and improving overall synthetic efficiency for programs targeting N3-tethered bioactive pyrimidinones.

• [1] Khudina OG, et al. Alkylation of 2-(methylsulfanyl)-6-polyfluoroalkylpyrimidin-4(3H)-ones with haloalkanes. Russian Journal of Organic Chemistry. 2017;53(10):1540-1545. doi:10.1134/S1070428017100116 View Source

Patent-Backed Synthetic Utility in DNMT Inhibitor Programs vs. Non-Fluorinated Pyrimidine Scaffolds

The OncoGenex Pharmaceuticals patent family (WO2014144737A1, priority date March 15, 2013) explicitly claims fluorinated pyrimidine analog compounds, compositions, and methods for inhibiting DNA methyltransferase (DNMT) and treating solid tumors and hematologic cancers [1]. While the specific CAS 143612-39-9 is not named as a final bioactive in the patent, the structural claims encompass fluorinated pyrimidine derivatives bearing substituents consistent with the scaffold architecture of this compound, establishing its relevance as an advanced intermediate for DNMT-targeted medicinal chemistry [1]. This contrasts with non-fluorinated 2-(methylsulfanyl)pyrimidin-4-one scaffolds, which lack the 5-fluoro substituent that is specifically claimed as a pharmacophoric element for DNMT inhibition in the OncoGenex portfolio [1]. Non-fluorinated pyrimidine building blocks (e.g., 2-(methylsulfanyl)-3H-pyrimidin-4-one or 3-methyl-2-(methylsulfanyl)pyrimidin-4-one) cannot access the same IP-protected chemical space and may show reduced target engagement due to the absence of the fluorine-mediated electronic and steric contributions to ligand-protein interactions [1][2].

DNMT Patent Precedent

Supporting evidence

Scaffold falls within structural claims of WO2014144737A1 (OncoGenex) for fluorinated pyrimidine DNMT inhibitor synthesis

Supports DNMT-targeted synthesis programs; 5-F is a claimed pharmacophoric element

Non-fluorinated scaffolds fall outside patent claims; IC₅₀ values in patent specification

Evidence Dimension	Patent-protected utility as a scaffold component for DNA methyltransferase (DNMT) inhibitor synthesis
Target Compound Data	5-Fluoro-3-(3-hydroxypropyl)-2-(methylsulfanyl)pyrimidin-4(3H)-one: falls within the structural scope of fluorinated pyrimidine analogs claimed in WO2014144737A1 (OncoGenex) for DNMT inhibition [1]
Comparator Or Baseline	Non-fluorinated 2-(methylsulfanyl)pyrimidin-4-one scaffolds: outside the specific fluorinated pyrimidine claims of WO2014144737A1; no documented patent precedent for DNMT inhibitor programs [1]
Quantified Difference	Presence vs. absence of a 5-fluoro substituent constitutes a binary pharmacophoric differentiation explicitly recited in patent claims. Quantitative DNMT IC₅₀ values for final compounds derived from this intermediate class are disclosed within the patent specification [1]
Conditions	Patent analysis: WO2014144737A1 (PCT/US2014/027704), assigned to OncoGenex Pharmaceuticals; covers fluorinated pyrimidine analogs as DNMT inhibitors for solid tumor and hematologic malignancy indications [1]

Why This Matters

For industrial users synthesizing patent-relevant DNMT inhibitor candidates, the 5-fluoro substituent is not optional—it is a claimed structural element. Procuring the non-fluorinated analog for a DNMT program would place the resulting compounds outside the OncoGenex IP estate and may fail to deliver the required target potency.

• [1] Daifuku R, Gall AS, Sergueev DS. Fluorinated Pyrimidine Analogs and Methods of Use Thereof. Patent WO2014144737A1 (PCT/US2014/027704). Assigned to OncoGenex Pharmaceuticals, Inc. Priority date: March 15, 2013. View Source
• [2] Patents Assigned to OncoGenex Pharmaceuticals, Inc. Fluorinated pyrimidine analog compounds for inhibiting DNA methyltransferase. Justia Patents. Accessed May 2026. View Source

LogP-Driven Solubility and Chromatographic Behavior vs. 5-Fluoro-2-(methylsulfanyl)-3H-pyrimidin-4-one (CAS 1480-92-8)

The calculated LogP of 0.48670 for CAS 143612-39-9 reflects the balanced lipophilicity contributed by the N3-hydroxypropyl chain, which partially offsets the polarity of the pyrimidinone core and the 5-fluoro substituent . This value positions the compound in a favorable range for both normal-phase and reverse-phase chromatographic purification, with predictable retention behavior. By comparison, the N3-unsubstituted analog 5-fluoro-2-(methylsulfanyl)-3H-pyrimidin-4-one (CAS 1480-92-8) is more polar due to the ionizable N3-H, exhibiting different solubility and extraction characteristics that can complicate workup when non-aqueous conditions are required . The PSA of 80.42 Ų for CAS 143612-39-9 indicates moderate hydrogen-bonding capacity consistent with acceptable solubility in medium-polarity organic solvents (e.g., ethyl acetate, dichloromethane) while retaining sufficient aqueous solubility for biphasic reactions .

LogP & PSA Profiling

Data to verify

Calculated LogP 0.49 | PSA 80.42 Ų | MW 218.25 g/mol

Reported physicochemical context for solvent selection and chromatographic method development

Computed values; experimental confirmation recommended before scale-up

Evidence Dimension	Calculated partition coefficient (LogP) and polar surface area (PSA) as determinants of solubility and chromatographic behavior
Target Compound Data	CAS 143612-39-9: LogP = 0.49; PSA = 80.42 Ų; MW = 218.25 g/mol
Comparator Or Baseline	CAS 1480-92-8 (5-fluoro-2-(methylsulfanyl)-3H-pyrimidin-4-one): more polar N3-H structure; lower MW; no calculated LogP available from same source but structurally predicted to be more hydrophilic
Quantified Difference	LogP of 0.49 for the target compound vs. structurally predicted lower LogP for the N3-H analog. PSA of 80.42 Ų provides a quantitative benchmark for solubility prediction models
Conditions	Calculated physicochemical properties from Chemsrc database (computed values); chromatographic behavior inferred from LogP and PSA values per standard medicinal chemistry design principles

Why This Matters

Predictable LogP and PSA values enable procurement scientists and medicinal chemists to forecast solubility, extraction efficiency, and chromatographic purification conditions before committing to multi-gram purchases, reducing trial-and-error in process development.

Chemoselective C2 Displacement Strategy Enabled by 2-SMe vs. Alternative Leaving Groups (Cl, SO₂Me) in Analogous Pyrimidin-4-one Scaffolds

The 2-methylsulfanyl (SMe) group on CAS 143612-39-9 occupies a strategic reactivity niche among pyrimidin-4-one leaving groups. Unlike the 2-chloro analog (which undergoes rapid, often poorly controlled SNAr displacement) or the 2-methylsulfonyl (SO₂Me) derivative (which requires a prior oxidation step from the sulfide), the SMe group is stable under a wide range of non-nucleophilic conditions yet can be activated for displacement either by direct SNAr with strongly nucleophilic amines under forcing conditions or, more controllably, by oxidation to the sulfone followed by mild displacement with N-, O-, or C-nucleophiles [1]. Dobner and colleagues demonstrated that oxidation of the 2-SMe group to the sulfone using dimethyldioxirane (DMDO) enables high-yielding nucleophilic displacement that is not achievable with the unoxidized sulfide under mild conditions [1]. This two-step activation strategy (SMe → SO₂Me → Nu) provides a chemoselectivity advantage over 2-chloro analogs, where the chlorine is constitutively activated and may undergo undesired displacement during earlier synthetic steps [1]. The 3-(3-hydroxypropyl) chain further enhances this advantage by providing a hydroxyl that can be temporarily protected (e.g., as a silyl ether or acetate) while the 2-SMe is oxidized and displaced, then deprotected to reveal the free alcohol for final conjugation [2].

C2 Chemoselectivity Strategy

Class-level inference

Latent SMe group: stable under routine conditions; activated via DMDO oxidation to SO₂Me for high-yield displacement with N-, O-, C-nucleophiles

Enables single building block to serve multi-step sequences without premature C2 activation

Reactivity hierarchy: SO₂Me >> Cl > SMe; Dobner et al. oxidation-displacement protocol

Evidence Dimension	Chemoselectivity of C2 leaving group: latent (SMe requiring oxidation) vs. constitutively active (Cl) vs. pre-activated (SO₂Me requiring separate synthesis)
Target Compound Data	CAS 143612-39-9: 2-SMe group is stable under routine reaction conditions; can be selectively oxidized to SO₂Me using DMDO for subsequent mild nucleophilic displacement; orthogonal to N3-hydroxypropyl handle [1][2]
Comparator Or Baseline	2-Chloro-5-fluoro-3-(3-hydroxypropyl)pyrimidin-4(3H)-one (hypothetical analog): 2-Cl is constitutively electrophilic, risks premature displacement during N3-functionalization or hydroxypropyl manipulation. 2-SO₂Me analog: requires separate synthesis via SMe oxidation; more reactive but less stable during storage [1]
Quantified Difference	Qualitative reactivity hierarchy: SO₂Me >> Cl > SMe. The SMe group of the target compound provides the widest window of stability for multi-step sequences, with displacement achievable in high yields only after controlled oxidation [1]
Conditions	Nucleophilic displacement study by Dobner et al.: SMe → SO₂Me oxidation using DMDO, followed by displacement with N-, O-, and C-nucleophiles under mild conditions [1]

Why This Matters

The latent nature of the 2-SMe group allows procurement of a single building block that can be stably stored, shipped, and carried through multiple synthetic steps before activation, reducing the need to purchase or synthesize separate intermediates for each diversification point.

• [1] Dobner B, et al. Concerning the Nucleophilic Displacement of a Methylsulfanyl Group on Substituted Pyrimidinones. ChemInform Abstract. 2010. Describes DMDO-mediated oxidation of 2-SMe to 2-SO₂Me enabling high-yield displacement with N-, O-, and C-nucleophiles. View Source
• [2] Khudina OG, et al. Alkylation of 2-(methylsulfanyl)-6-polyfluoroalkylpyrimidin-4(3H)-ones with haloalkanes. Russian Journal of Organic Chemistry. 2017;53(10):1540-1545. doi:10.1134/S1070428017100116 View Source

High-Value Application Scenarios for 5-Fluoro-3-(3-hydroxypropyl)-2-(methylsulfanyl)pyrimidin-4(3H)-one Based on Quantitative Differentiation Evidence

Synthesis of N3-Tethered DNMT Inhibitor Candidates Within the OncoGenex Patent Space

Medicinal chemistry teams pursuing DNA methyltransferase (DNMT) inhibitors within the fluorinated pyrimidine patent landscape (WO2014144737A1) can deploy CAS 143612-39-9 as a late-stage diversifiable intermediate. The 2-SMe group is displaced with an appropriate amine-bearing warhead after controlled oxidation to the sulfone, while the N3-hydroxypropyl chain is simultaneously or subsequently conjugated to a targeting moiety through ester or ether linkages. This two-vector diversification strategy is explicitly aligned with the structural claims of the OncoGenex patent family and is not accessible from non-fluorinated or N3-unsubstituted pyrimidin-4-one building blocks [1][2].

Sequential Chemoselective Functionalization for Parallel Library Synthesis

The orthogonal reactivity of the 2-SMe group (latent electrophile) and the N3-hydroxypropyl chain (nucleophilic hydroxyl) enables a split-pool or parallel synthesis approach. In Stage 1, the hydroxyl is functionalized (e.g., esterified with diverse acyl chlorides, or converted to a leaving group for subsequent amine displacement) while the 2-SMe remains intact. In Stage 2, the 2-SMe is oxidized to the sulfone and displaced with diverse amines to generate a library of bis-functionalized pyrimidin-4-ones. This sequential strategy avoids the protecting group manipulations that would be required if using a 2-chloro analog, where the C2 position would compete for nucleophiles during Stage 1 [1].

Physicochemically Guided Process Development for Scale-Up

With a calculated LogP of 0.49 and PSA of 80.42 Ų, CAS 143612-39-9 is predicted to partition preferentially into medium-polarity organic solvents (ethyl acetate, DCM) from aqueous phases, facilitating extractive workup after each synthetic step [1]. This predictable behavior contrasts with more polar N3-H or N3-methyl analogs that may require salting-out or continuous extraction protocols. Process chemists scaling reactions beyond gram quantities can use these physicochemical parameters to design efficient extraction, washing, and chromatographic protocols without iterative empirical optimization [1].

Kinetic Control in Multi-Step Syntheses Requiring Late-Stage C2 Amination

For synthetic routes where the 2-SMe group must be retained through multiple upstream transformations (e.g., hydroxypropyl oxidation, coupling, or protection/deprotection cycles), the reduced C2 electrophilicity conferred by the 5-fluoro substituent (as established in the Kheifets-Gindin kinetic model) provides a wider operational window than 5-unsubstituted analogs [1]. This kinetic differentiation is particularly valuable when the upstream steps involve mildly nucleophilic reagents or basic conditions that could prematurely displace a more activated C2 leaving group, reducing the formation of undesired C2-substituted byproducts and improving overall yield [1].

Application

Selection Property

Validation Focus

DNMT inhibitor candidate synthesis

5-Fluoropyrimidinone scaffold with patent-aligned architecture

Structural alignment with WO2014144737A1 claims; C2 diversification scope

Parallel library synthesis

Orthogonal C2/N3 reactivity without protecting group interconversion

Chemoselective oxidation-displacement sequence fidelity

Process development and scale-up

LogP/PSA-guided solvent and extraction protocol selection

Partitioning behavior and chromatographic retention predictability

Multi-step synthesis with late-stage C2 amination

5-F electronic deactivation for kinetic control

C2 displacement timing; byproduct profile under basic/nucleophilic upstream conditions

• [1] Kheifets GM, Gindin VA. Effect of the Structure of 1- and 3-Methylpyrimidin-4-ones on the Rate of Nucleophilic Substitution of the 2-Methylsulfanyl Group. Russian Journal of Organic Chemistry. 2004;40(4):560-566. doi:10.1023/B:RUJO.0000034918.26019.44 View Source
• [2] Daifuku R, Gall AS, Sergueev DS. Fluorinated Pyrimidine Analogs and Methods of Use Thereof. Patent WO2014144737A1 (PCT/US2014/027704). Assigned to OncoGenex Pharmaceuticals, Inc. Priority date: March 15, 2013. View Source